Cas no 338778-37-3 (Methyl 7-chloro-2-ethyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate)

• Product Name: Methyl 7-chloro-2-ethyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate
• CAS No: 338778-37-3
• MDL: MFCD00139141
• CID: 4647851
• Update Time: 2025-06-09

Methyl 7-chloro-2-ethyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-chloro-2-ethyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate

• MDL： MFCD00139141

Additional information on Methyl 7-chloro-2-ethyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate

Methyl 7-Chloro-2-Ethyl-5-Oxo-5H-Chromeno[2,3-b]Pyridine-3-Carboxylate (CAS No. 338778-37-3): A Comprehensive Overview

Methyl 7-chloro-2-ethyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate (CAS No. 338778-37-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Methyl 7-chloro-2-ethyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate is a derivative of chromene and pyridine, featuring a seven-membered chromene ring fused with a pyridine ring. The presence of a chlorine atom at the 7-position and an ethyl group at the 2-position adds to its structural complexity and functional diversity. The compound also includes a methyl ester group at the 3-position of the pyridine ring, which is crucial for its biological activity.

The molecular formula of Methyl 7-chloro-2-ethyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate is C₁₉H₁₆ClNO₄, with a molecular weight of approximately 361.8 g/mol. It is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. The compound exhibits strong UV absorption and fluorescence properties, making it useful in spectroscopic studies.

Synthesis Methods

The synthesis of Methyl 7-chloro-2-ethyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate involves several steps, typically starting from readily available starting materials. One common approach is the condensation of 7-chlorochromone with an appropriate pyridine derivative followed by esterification to introduce the methyl ester group. The reaction conditions are carefully controlled to ensure high yields and purity.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method using microwave irradiation. This method significantly reduced reaction time and improved yield compared to traditional methods. The use of microwave-assisted synthesis has become increasingly popular in organic chemistry due to its environmental benefits and cost-effectiveness.

Biological Activities

Methyl 7-chloro-2-ethyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate has been extensively studied for its biological activities, particularly in the areas of anticancer and anti-inflammatory research. Preclinical studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

The mechanism of action of Methyl 7-chloro-2-ethyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. Additionally, it has been reported to exhibit anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

A notable study published in Cancer Research demonstrated that Methyl 7-chloro-2-ethyl-5-oxyo-oH-chromeno[2,3-b]pyridine-o-carboxylate effectively inhibited tumor growth in xenograft models of human breast cancer. The compound was found to reduce tumor size and inhibit angiogenesis, suggesting its potential as a novel therapeutic agent for cancer treatment.

Clinical Applications and Future Prospects

The promising preclinical results have led to increased interest in exploring the clinical applications of Methyl 7-chloro-o-ehtyl-o-oxyo-oH-cromeno[o,b]-pyridine-o-carboxylate. Several pharmaceutical companies are currently conducting phase I clinical trials to evaluate its safety and efficacy in treating various cancers.

In addition to its anticancer properties, there is growing evidence suggesting that this compound may have potential applications in other therapeutic areas such as neurodegenerative diseases and cardiovascular disorders. Ongoing research aims to elucidate the full spectrum of biological activities and identify new targets for drug development.

Conclusion

Methyl 7-chloro-o-ehtyl-o-oxyo-oH-cromeno[o,b]-pyridine-o-carboxylate (CAS No. 338778-o-) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern drug discovery.